Cas no 946207-09-6 (1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946207-09-6
• MF: C₂₁H₁₉F₂N₇O₃S
• MW: 487.48246884346
• CID: 5506397
• PubChem ID: 26844952
• Update Time: 2025-10-07

1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS005010661
• 1-(2,5-difluorobenzenesulfonyl)-4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• 7-(4-((2,5-difluorophenyl)sulfonyl)piperazin-1-yl)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F2866-0194
• VU0503294-1
• HMS3525C05
• 946207-09-6
• 7-[4-(2,5-difluorophenyl)sulfonylpiperazin-1-yl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• 7-{4-[(2,5-difluorophenyl)sulfonyl]piperazin-1-yl}-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C21H19F2N7O3S/c1-33-16-5-3-15(4-6-16)30-21-19(26-27-30)20(24-13-25-21)28-8-10-29(11-9-28)34(31,32)18-12-14(22)2-7-17(18)23/h2-7,12-13H,8-11H2,1H3
• InChI Key： GYIVBGWMIWRTOA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OC)N=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 487.12381499g/mol
• Monoisotopic Mass: 487.12381499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Introduction to Compound with CAS No. 946207-09-6 and Its Applications in Modern Pharmaceutical Research

Today's advancements in pharmaceutical research have seen significant contributions from specialized chemical compounds that exhibit unique biochemical properties. One such compound, identified by the CAS number 946207-09-6, has garnered attention for its intriguing structure and potential therapeutic applications. This compound, formally known as 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, represents a fascinating intersection of organic chemistry and medicinal biology.

The molecular framework of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinctive pharmacological profile. The presence of a 2,5-difluorobenzenesulfonyl moiety at the C1 position introduces fluorine atoms that can enhance metabolic stability and binding affinity to biological targets. Additionally, the piperazine ring at the C4 position provides a flexible pharmacophore that can interact with various enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that target inflammatory and immunomodulatory pathways. The structure of 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine suggests potential activity in this domain. Preliminary studies have indicated that this compound may modulate the expression of key cytokines and chemokines, making it a promising candidate for further investigation in treating chronic inflammatory disorders.

The incorporation of a 4-methoxyphenyl group at the C3 position further enhances the compound's biochemical interactions. This aromatic ring is known to participate in hydrophobic interactions and π-stacking with biological targets, which can improve drug binding affinity and cellular uptake. The triazolo[4,5-d]pyrimidin scaffold is particularly noteworthy for its ability to engage with multiple binding sites on proteins, offering a multifaceted approach to therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. Molecular docking simulations have revealed that 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine exhibits high binding affinity to several enzymes involved in inflammation and immune response. These findings align well with experimental data obtained from in vitro assays, suggesting that this compound could be a valuable tool for developing new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of fluorinated intermediates has been particularly beneficial in achieving the desired regioselectivity and functional group compatibility.

Ongoing clinical trials are exploring the potential of similar compounds in treating various diseases associated with dysregulated immune responses. The structural features of 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine make it an attractive candidate for further clinical development. Researchers are particularly interested in its ability to modulate T-cell signaling pathways, which could have implications for autoimmune diseases and cancer immunotherapy.

The role of fluorine atoms in enhancing drug efficacy cannot be overstated. In this compound, the fluorine atoms at the C2 and C5 positions of the benzenesulfonyl group contribute to its metabolic stability by preventing unwanted degradation pathways. This property is crucial for maintaining prolonged biological activity and improving therapeutic outcomes. Additionally, fluorine atoms can influence electronic distribution within the molecule, thereby affecting its interaction with biological targets.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine exemplifies how such collaborations can lead to innovative solutions in drug discovery. By combining structural optimization with rigorous biological testing, researchers can identify compounds with both promising preclinical activity and favorable pharmacokinetic profiles.

In conclusion, the compound identified by CAS number 946207-09-6, specifically named as 1-(2,5-difluorobenzenesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazine, represents a significant advancement in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a compelling subject for further study. As research continues to uncover new insights into its mechanism of action and pharmacological effects，this compound is poised to play a crucial role in the development of next-generation treatments for various diseases.